Cas no 2548995-15-7 (2-Cyclopropyl-N-(3,5-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-Cyclopropyl-N-(3,5-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2548995-15-7
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 5311111
• PubChem ID: 154854085
• Update Time: 2025-10-31

2-Cyclopropyl-N-(3,5-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-N-(3,5-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• 2548995-15-7
• AKOS040730398
• F6789-2433
• 2-Cyclopropyl-N-(3,5-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C18H18N4O3/c1-24-13-7-12(8-14(9-13)25-2)19-18(23)15-5-6-17-20-16(11-3-4-11)10-22(17)21-15/h5-11H,3-4H2,1-2H3,(H,19,23)
• InChI Key： KUHRROWSWBGZMV-UHFFFAOYSA-N
• SMILES： C12=NC(C3CC3)=CN1N=C(C(NC1=CC(OC)=CC(OC)=C1)=O)C=C2

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.27±0.70(Predicted)

Additional information on 2-Cyclopropyl-N-(3,5-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

Research Brief on 2-Cyclopropyl-N-(3,5-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS: 2548995-15-7)

The compound 2-Cyclopropyl-N-(3,5-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS: 2548995-15-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its imidazo[1,2-b]pyridazine core, has attracted significant attention due to its potential therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These findings are particularly relevant given the critical roles these kinases play in cell cycle regulation and immune responses. In vitro studies have shown that 2-Cyclopropyl-N-(3,5-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide effectively suppresses proliferation in cancer cell lines, with IC50 values in the nanomolar range. Furthermore, its selectivity profile suggests a favorable safety margin, making it a viable candidate for further development.

In vivo studies have corroborated these findings, with the compound demonstrating significant tumor growth inhibition in xenograft models. Pharmacokinetic analyses revealed good oral bioavailability and a reasonable half-life, supporting its potential as an oral therapeutic agent. Additionally, recent structural-activity relationship (SAR) studies have provided insights into optimizing the compound's efficacy and reducing off-target effects, paving the way for next-generation derivatives.

The synthesis of 2-Cyclopropyl-N-(3,5-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide has also been refined, with recent publications highlighting more efficient and scalable routes. These advancements are crucial for ensuring a consistent supply of the compound for further preclinical and clinical studies. The compound's stability under physiological conditions has been confirmed, addressing earlier concerns about its metabolic liability.

Looking ahead, the focus will likely shift towards clinical translation. Early-phase trials are anticipated to evaluate the compound's safety, tolerability, and preliminary efficacy in human subjects. Given its dual potential in oncology and inflammatory diseases, 2-Cyclopropyl-N-(3,5-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide represents a versatile scaffold for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline.

In conclusion, 2-Cyclopropyl-N-(3,5-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS: 2548995-15-7) stands out as a promising therapeutic agent with a well-characterized mechanism of action and robust preclinical data. Its development underscores the importance of targeted kinase inhibitors in modern medicine and highlights the potential of imidazo[1,2-b]pyridazine derivatives in addressing unmet medical needs.